Cas no 1402672-89-2 (5-({(tert-butoxy)carbonylamino}methyl)-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonylamino}methyl)-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 1402672-89-2
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 6025526
• PubChem ID: 141078742
• Update Time: 2024-01-14

5-({(tert-butoxy)carbonylamino}methyl)-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 5-(1,1-Dimethylethoxy)carbonylaminomethyl-1,3,4-oxadiazole-2-carboxylic acid
• 5-({(tert-butoxy)carbonylamino}methyl)-1,3,4-oxadiazole-2-carboxylic acid
• 5-({[(tert-butoxy)carbonyl]amino}methyl)-1,3,4-oxadiazole-2-carboxylic acid
• EN300-1425940
• 1402672-89-2

• Inchi： 1S/C9H13N3O5/c1-9(2,3)17-8(15)10-4-5-11-12-6(16-5)7(13)14/h4H2,1-3H3,(H,10,15)(H,13,14)
• InChI Key： ZYIDQXXSWOODAL-UHFFFAOYSA-N
• SMILES： O1C(CNC(OC(C)(C)C)=O)=NN=C1C(O)=O

Computed Properties

• Exact Mass: 243.08552052g/mol
• Monoisotopic Mass: 243.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115Ų